![molecular formula C14H10ClN3O4 B5804446 N-[2-(aminocarbonyl)phenyl]-4-chloro-2-nitrobenzamide](/img/structure/B5804446.png)
N-[2-(aminocarbonyl)phenyl]-4-chloro-2-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(aminocarbonyl)phenyl]-4-chloro-2-nitrobenzamide, also known as NB-1, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various areas of research. NB-1 is a member of the benzamide family of compounds and is a potent inhibitor of the enzyme poly(ADP-ribose) polymerase-1 (PARP-1).
Mechanism of Action
N-[2-(aminocarbonyl)phenyl]-4-chloro-2-nitrobenzamide works by binding to the catalytic domain of PARP-1, preventing the enzyme from carrying out its normal function of repairing DNA damage. This results in the accumulation of DNA damage, which ultimately leads to cell death.
Biochemical and Physiological Effects:
In addition to its potential applications in cancer research, this compound has also been studied for its effects on other biological processes. It has been shown to reduce inflammation in animal models of inflammatory bowel disease and to protect against oxidative stress in neuronal cells.
Advantages and Limitations for Lab Experiments
One advantage of N-[2-(aminocarbonyl)phenyl]-4-chloro-2-nitrobenzamide is its potency as a PARP-1 inhibitor, which allows for the use of lower concentrations of the compound in experiments. However, this compound is also known to have a relatively short half-life, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several potential future directions for research on N-[2-(aminocarbonyl)phenyl]-4-chloro-2-nitrobenzamide. One area of interest is the development of more potent PARP-1 inhibitors based on the structure of this compound. Additionally, there is ongoing research into the use of PARP inhibitors as a therapeutic approach for other diseases, such as neurodegenerative disorders. Finally, there is interest in investigating the potential of this compound as a radiosensitizer in cancer therapy, as PARP inhibition has been shown to enhance the effects of radiation therapy.
Synthesis Methods
N-[2-(aminocarbonyl)phenyl]-4-chloro-2-nitrobenzamide can be synthesized using a multi-step process that involves the reaction of 4-chloro-2-nitrobenzoic acid with thionyl chloride to produce 4-chloro-2-nitrobenzoyl chloride. The resulting compound is then reacted with 2-aminobenzamide to produce this compound.
Scientific Research Applications
N-[2-(aminocarbonyl)phenyl]-4-chloro-2-nitrobenzamide has been extensively studied for its potential applications in cancer research. PARP-1 is an enzyme that plays a critical role in the repair of DNA damage. Inhibition of PARP-1 has been shown to sensitize cancer cells to DNA-damaging agents, leading to increased cell death. This compound has been shown to be a potent PARP-1 inhibitor and has been used in preclinical studies to investigate its efficacy as a cancer therapeutic.
properties
IUPAC Name |
N-(2-carbamoylphenyl)-4-chloro-2-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClN3O4/c15-8-5-6-10(12(7-8)18(21)22)14(20)17-11-4-2-1-3-9(11)13(16)19/h1-7H,(H2,16,19)(H,17,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYSZPCJMYWCGCJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)N)NC(=O)C2=C(C=C(C=C2)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.